6,7-Dihydroxy-4-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-3,4-dihydronaphthalene-2-carbaldehyde

Specification

• CAS No.: 1186021-77-1
• Molecular Formula: C19H18O6
• Molecular Weight: 342.347
• IUPAC Name: 6,7-dihydroxy-4-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-3,4-dihydronaphthalene-2-carbaldehyde
• Standard InChI: InChI=1S/C19H18O6/c1-25-18-6-10(2-3-15(18)22)19-13-7-17(24)16(23)5-11(13)4-12(8-20)14(19)9-21/h2-8,14,19,21-24H,9H2,1H3
• Standard InChI Key: PNRPRUVCFFHMMC-LIRRHRJNSA-N
• SMILES: COC1=C(C=CC(=C1)C2C(C(=CC3=CC(=C(C=C23)O)O)C=O)CO)O
• Appearance: Yellow powder

Introduction

Molecular Formula and Weight

Although the exact molecular formula and weight of 6,7-Dihydroxy-4-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-3,4-dihydronaphthalene-2-carbaldehyde are not specified in the search results, similar compounds typically have a molecular formula that reflects their complex structure, often with a molecular weight in the range of several hundred grams per mole.

Spectroscopic Analysis

Spectroscopic methods such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry) are typically used to characterize the structure and purity of organic compounds. These techniques would provide valuable information about the compound's chemical environment and molecular weight.

Synthesis and Preparation

The synthesis of complex organic molecules like 6,7-Dihydroxy-4-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-3,4-dihydronaphthalene-2-carbaldehyde often involves multi-step reactions. Common methods include condensation reactions, where aldehydes react with other functional groups to form new carbon-carbon bonds, and substitution reactions to introduce specific functional groups.

Biological Activities and Potential Applications

Compounds with similar structures to 6,7-Dihydroxy-4-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-3,4-dihydronaphthalene-2-carbaldehyde may exhibit various biological activities, such as antioxidant, anti-inflammatory, or antimicrobial effects. These properties are often attributed to the presence of hydroxyl and methoxy groups, which can participate in hydrogen bonding and other interactions with biological molecules.